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Compound of Interest

Compound Name: 3-Nonene

Cat. No.: B053289

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety precautions and GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) hazards associated
with the handling of 3-Nonene. Designed for laboratory and industrial settings, this document
outlines the critical safety information, physical and chemical properties, and hazard
communication elements necessary for the safe use of this compound.

GHS Hazard Identification and Classification

3-Nonene is classified under the GHS with the following hazards:

Flammable Liquids: While specific category information can vary between suppliers, it is
consistently identified as a flammable liquid.[1][2]

e Aspiration Hazard: It is recognized as an aspiration hazard, meaning it can be fatal if
swallowed and enters the airways.[3]

» Skin Corrosion/Irritation: It is classified as causing skin irritation.[2]
e Serious Eye Damage/Eye Irritation: It is also classified as causing serious eye irritation.[2]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]
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GHS Label Elements

The GHS label for 3-Nonene includes the following elements:

e Pictograms:
o Flame (for flammability)
o Health Hazard (for aspiration toxicity and specific target organ toxicity)
o Exclamation Mark (for skin and eye irritation)

 Signal Word: Danger[3][4]

e Hazard Statements:

[¢]

H226: Flammable liquid and vapor.[1][2]

[¢]

H304: May be fatal if swallowed and enters airways.[3][5]

o

H315: Causes skin irritation.[2]

o

H319: Causes serious eye irritation.[4]

[¢]

H335: May cause respiratory irritation.[2]

o Precautionary Statements: A comprehensive list of precautionary statements is provided in
the safety and handling section of this guide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Nonene is presented in the table
below. This data is essential for understanding its behavior and for designing safe handling and
storage procedures.
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Property Value

Molecular Formula CoH1s

Molecular Weight 126.24 g/mol
Boiling Point 146-147 °C

Flash Point 26 °C (78.8 °F)
Density 0.73 g/lcm3 at 25 °C

Vapor Pressure

10.86 mmHg at 25°C[6]

Water Solubility

Insoluble

Appearance

Colorless liquid

Safety Precautions and Handling Procedures

Adherence to strict safety protocols is paramount when working with 3-Nonene to mitigate the

risks associated with its hazardous properties.

Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation of vapors.[7][8] Use explosion-proof ventilation systems.[3][8]

« Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. "No smoking" policies should be strictly enforced in handling areas.[3][7]

o Grounding and Bonding: Use grounded and bonded containers and receiving equipment to

prevent the buildup of static electricity, which can be an ignition source.[3][7]

o Emergency Equipment: Ensure that safety showers and eyewash stations are readily

accessible in the immediate vicinity of any potential exposure.[8]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[4]
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» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing
to prevent skin contact.[3][4]

o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-approved respirator with organic vapor cartridges.[8]

Handling and Storage

» Handling: Use only non-sparking tools.[3][7] Avoid contact with skin, eyes, and clothing. Do
not breathe vapors or mists. Wash thoroughly after handling.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3][7][8] The storage area should be
designated for flammable liquids.

First Aid Measures

In the event of exposure to 3-Nonene, immediate medical attention is crucial. The following first
aid procedures should be followed:

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, administer oxygen. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3]

e Ingestion:Do NOT induce vomiting. If vomiting occurs, keep the head low so that stomach
content doesn't get into the lungs. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[3][9]

Experimental Protocols
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Detailed experimental protocols for the toxicological and physical hazard testing of 3-Nonene
are not publicly available in standard safety data sheets or chemical databases. These studies
are typically conducted by manufacturers and submitted to regulatory agencies. The GHS
classifications provided in this guide are based on the summary results of these proprietary
studies. For access to the full experimental methodologies, it may be necessary to contact the
chemical supplier directly or consult specialized toxicological research publications.

GHS Hazard Communication Workflow

The following diagram illustrates the logical flow of information used in GHS hazard
communication for 3-Nonene, from hazard classification to the precautionary measures
communicated to the end-user.
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Caption: GHS Hazard Communication Workflow for 3-Nonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Handling of 3-Nonene: A Technical
Safety and Hazard Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053289#safety-precautions-and-ghs-hazards-for-
handling-3-nonene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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